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Compound Focus: Linarin

CAS No.: 480-36-4

Cat. No.: S533195

Linarin (acacetin-7-O-rutinoside) is a glycosylated flavone. The table below summarizes its core

characteristics and primary plant sources. [1] [2]

Property Description

Systematic Name Acacetin-7-O-rhamnosyl(1 — 6)glucoside, or acacetin-7-O-rutinoside

Chemical Formula C28H32014 [2]

Melting Point 258-260°C [2]

Solubility Soluble in methanol; nearly insoluble in ether [2]

Plant Family Representative Genera Specific Plant Examples

Asteraceae Cirsium, Chrysanthemum, Cirsium japonicum, Chrysanthemum indicum,
Artemisia Artemisia capillaris [1]

Lamiaceae Mentha, Micromeria, Mentha arvensis, Micromeria species,
Dracocephalum Dracocephalum peregrinum [1]

Scrophulariaceae Buddleja, Scrophularia Buddleja davidii, Scrophularia aestivalis [1] [3]
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Analytical and Purification Methodologies

Standard Isolation and Purification Workflow

A typical process for obtaining high-purity linarin from plant material involves extraction and multiple

chromatographic steps, as visualized below.
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Common experimental workflow for the extraction and purification of linarin from plant material. [1] [4]
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Key Experimental Protocols

e Extraction: Most commonly, dried and powdered plant material is extracted with methanol, ethanol,
or hydro-alcoholic solvents (e.g., 70-80%) using techniques like heating reflux or maceration. [1] [5]

¢ Purification: The crude extract is typically fractionated using liquid-liquid partitioning. The enriched
flavonoid fraction is then subjected to:

o Column Chromatography (CC): Silica gel is most common, with solvent systems like CHCls-
MeOH-H:20. Gel filtration with Sephadex LH-20 is also widely used for purification. [1]

o Advanced Techniques: Preparative HPLC is often the final step for obtaining high-purity
linarin (>95%). High-Speed Counter-Current Chromatography (HSCCC) and Centrifugal
Partition Chromatography (CPC) are highly efficient solvent-based methods. [1] [4]

¢ Identification and Quantification:

o Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Used for characterization and
guantification in complex mixtures. [1]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for
definitive structural elucidation of the isolated compound. [3]

o Ultra-Performance Liquid Chromatography (UPLC): Employed for quality control, especially
in quantifying linarin as a marker compound, as specified in the Chinese Pharmacopoeia for
Chrysanthemum indicum. [5]

Documented Pharmacological Activities and
Mechanisms

Research has revealed linarin's multi-target mechanisms, particularly in mitigating inflammation and

protecting various organs, as illustrated below.
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Overview of linarin's primary pharmacological mechanisms based on preclinical studies. Key: TLR4 (Toll-
like receptor 4), NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells), Nrf2 (Nuclear
factor erythroid 2-related factor 2), AChE (Acetylcholinesterase), ACE (Angiotensin-converting enzyme),
COX-2 (Cyclooxygenase-2). [6] [7] [2]

The table below summarizes its broader therapeutic potential.
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Pharmacological Activity

Proposed Mechanisms | Observed
Effects

Experimental Models

Anti-inflammatory &
Immunomodulatory

Hepatoprotective

Neuroprotective

Antihypertensive

Osteoprotective

Antioxidant

Anti-diabetic

Inhibits TXNIP/NLRP3 inflammasome &
NF-kB pathway; downregulates
TLR4/MyD88; reduces IL-13, TNF-q, IL-6.

[6] [2]

Alleviates oxidative damage & apoptosis;
modulates gut-liver axis; regulates
arachidonic acid metabolism. [7]

AChE inhibitory activity; sleep-enhancing
and sedative effects. [1] [2]

Modulates renal RAS, affecting ACE/ACE2
expression. [8]

Promotes osteoblast proliferation &
differentiation; increases ALP activity,
collagen, osteocalcin. [1] [2]

Oxygen Radical Absorbance Capacity
(ORAC): 1441 uymol TElg. [4]

Inhibits formation of advanced glycation
end-products (AGES). [4]

ETEC-challenged piglets;
mouse colitis models. [6]

2]

LPS-induced liver injury in
mice; ETEC-challenged
piglets. [7]

In vitro enzyme assays; in
vivo rodent models. [1] [2]

Spontaneously
Hypertensive Rats (SHR).

[8]

MC3T3-E1 osteoblastic
cells. [1]

In vitro chemical assays.

[4]

In vitro BSA-MGO/BSA-
fructose models. [4]

Current Research Gaps and Future Directions

¢ Pharmacokinetics Optimization: Linarin has poor oral bioavailability due to P-glycoprotein efflux
and metabolism. Strategies like liposome formulation, solid dispersions, and co-administration with
piperine show promise for enhancement. [2]

¢ Translational Research: Most evidence is from preclinical studies (in vitro and in vivo). Clinical
trials are necessary to confirm efficacy and safety in humans. [2]

e Mechanism Elucidation: While several targets are identified, more in-depth studies on its
interactions with signaling pathways and its effects on gut microbiota are needed. [6] [2]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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